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Compound of Interest

Compound Name: trans-3-Heptene

CAS No.: 68476-39-1

Cat. No.: B7770532

Get Quote

Document Control: Operational Safety Guide | Status: Active | Classification: High Flammability

(Class IB)

Executive Safety Assessment
Immediate Action Required:trans-3-Heptene (CAS: 14686-14-7) is a Class IB Flammable

Liquid with a flash point below 0°C. It poses a severe static discharge risk and potential for

peroxide formation upon prolonged storage.

The Critical Hazard: Unlike polar solvents (e.g., ethanol), trans-3-heptene has low electrical

conductivity. Pumping or pouring this liquid generates static charge that cannot dissipate,

creating a high probability of spark generation. Grounding and bonding are mandatory for all

transfers.
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Parameter Value Operational Implication

CAS Number 14686-14-7
Unique identifier for waste

labeling.[1]

Flash Point -1°C to -9°C (Closed Cup)
Vapors can ignite at freezer

temperatures.

Boiling Point ~96°C
Volatile; requires well-

ventilated storage.

Density 0.70 g/mL
Lighter than water; will float

and spread in fire.

Solubility Insoluble in water
Do not use water streams for

spill containment.

RCRA Code D001 (Ignitable)
Primary EPA waste

designation.

Mechanism of Hazard (Expert Analysis)
As a Senior Application Scientist, it is crucial to understand why this protocol exists to ensure

compliance.

Static Accumulation: Aliphatic alkenes like 3-heptene are dielectric. When the fluid flows

through plastic tubing or falls freely into a container, it strips electrons, building a potential

difference (static). If this potential exceeds the breakdown voltage of air (~3000V/mm), a

spark occurs. In the presence of heptene vapors (Flash point -1°C), this guarantees ignition.

Allylic Peroxidation:trans-3-Heptene contains allylic hydrogens (hydrogens attached to

carbons adjacent to the double bond). Over time, exposure to atmospheric oxygen can lead

to auto-oxidation, forming hydroperoxides. While less aggressive than ethers, aged heptene

can concentrate peroxides during distillation, leading to explosion risks.

Pre-Disposal Characterization Workflow
Before moving the chemical to the waste stream, you must characterize its state. Follow this

decision logic:
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Figure 1: Decision logic for trans-3-heptene disposal characterization.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Compatibility
Strictly Prohibited Mixtures:

Strong Oxidizers: Never mix with Nitric Acid, Perchloric Acid, or concentrated Hydrogen

Peroxide. The double bond in heptene is highly susceptible to rapid, exothermic oxidation.

Halogens: Do not mix with bromine or chlorine waste unless specifically directed, as this can

generate exothermic halogenation reactions in the waste drum.

Correct Waste Stream:

Place in Non-Halogenated Organic Solvent waste.[2]

Compatible with: Hexane, Ethyl Acetate, Toluene, Acetone.

Phase 2: Containerization & Transfer
The "Bond and Ground" Rule:

Select Container: Use a conductive metal safety can (Type I or II) or a high-density

polyethylene (HDPE) jerrycan. Note: If using plastic, you cannot ground the container itself,

so you must use a grounded dip tube.
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Grounding: Attach a copper grounding wire from the bulk dispensing container to a verified

earth ground.

Bonding: Attach a second wire between the dispensing container and the receiving waste

container to equalize potential.

Transfer: Pour slowly to minimize splashing (static generation). Use a funnel with a flame

arrestor if available.

Phase 3: Labeling (RCRA Compliance)
Label the container immediately upon the first drop of waste entering. The label must contain:

Words: "Hazardous Waste"

Chemical Name: "trans-3-Heptene" (Do not use formulas like C7H14).[3]

Hazards: "Ignitable" (Flammable).[4]

Emergency Contingencies
Spill Management (Minor < 500mL)

Evacuate & Ventilate: Remove all ignition sources immediately. Open fume hood sashes

fully.

PPE: Nitrile gloves are sufficient for incidental splash; however, for larger spills, use Viton or

Silver Shield laminate gloves, as aliphatic hydrocarbons can degrade thin nitrile over time.

Absorb: Use non-combustible mineral absorbents (Vermiculite or clay). Do not use paper

towels, which increase surface area and flammability.

Disposal: Collect absorbent in a sealed bag and label as hazardous solid waste (D001).

Exposure Response[6]
Skin: Wash with soap and water for 15 minutes. Heptene defats skin, leading to dermatitis.
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Inhalation: Move to fresh air. Aspiration is a major risk; if swallowed, do not induce vomiting

(chemical pneumonia risk).

Regulatory Framework (US EPA)
Compliance relies on the Resource Conservation and Recovery Act (RCRA).[4]

Waste Code:D001 (Characteristic of Ignitability).

Reportable Quantity: Check local state limits; generally, large spills (>100 lbs) require EPA

reporting, but lab-scale spills are managed internally.

Destruction Method: The preferred industrial disposal method is Fuel Blending (high BTU

value allows it to be used as fuel in cement kilns) or Incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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